[3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• SMILES: CC1=CC=C(C=C1)CNCCCN(C)C
• InChI: InChI=1S/C13H22N2/c1-12-5-7-13(8-6-12)11-14-9-4-10-15(2)3/h5-8,14H,4,9-11H2,1-3H3
• InChIKey: PMZYIQVZCOOCPL-UHFFFAOYSA-N

What Is [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine (CAS 162321-81-5)? A Procurement-Focused Physicochemical Baseline

[3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine (CAS 162321-81-5), also named N1,N1-Dimethyl-N3-(4-methylbenzyl)propane-1,3-diamine, is a substituted 1,3-diaminopropane derivative with molecular formula C13H22N2 and a molecular weight of 206.33 g/mol . It features a tertiary dimethylamino group at one terminus of a propyl chain and a secondary amine linked to a para-methyl-substituted benzyl group at the other. This compound belongs to the substituted benzyl amine class, members of which have been disclosed in patent literature as histamine H3 receptor and/or serotonin transporter (SERT) modulators [1]. The commercially available material typically carries a minimum purity specification of 95% and is supplied for research and development use only .

1

Patent-covered H3 receptor / SERT modulator chemical space

2

Predicted CNS permeability-friendly TPSA and hydrogen bond profile

3

Supplied for research and development with min. 95% purity

• [1] Allison, B.; Curtis, M. P.; Grice, C. A.; Keith, J. M.; Letavic, M. A.; Miller, J. M. B.; Stocking, E. M. Substituted Benzyl Amine Compounds. U.S. Patent 7,479,493 B2, January 20, 2009. View Source

Why [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine Cannot Be Interchanged with Unsubstituted Benzyl or Primary Amine Analogs

Substitution at the 4-position of the benzyl ring and methylation of the terminal amine nitrogen each produce quantifiable shifts in lipophilicity, polar surface area, and hydrogen-bonding capacity that are sufficient to alter partitioning behavior, membrane permeability, and protein-binding profiles. The computed XLogP3 increases from 1.1 in the primary amine analog to 1.7 in the unsubstituted benzyl-dimethyl analog, and further to 2.1 in the 4-methylbenzyl target compound, while TPSA drops from 38.1 Ų to 15.3 Ų when the primary amine terminus is dimethylated [1][2][3]. These property differences mean that generic substitution of a closely related in-class diamine cannot be assumed to preserve performance in synthetic coupling reactions, formulation development, or biological screening campaigns without re-validation.

⚠

4-Methylbenzyl vs. unsubstituted benzyl analogs shift lipophilicity and may alter assay partitioning behavior.

⚠

Tertiary dimethylamino terminus vs. primary amine lowers TPSA and hydrogen bond donors, affecting permeability predictions.

⚠

pKa and ionization-state differences (~0.7–1.2 units) relative to primary amine analogs may alter pH-dependent solubility and electrostatic interactions.

• [1] PubChem. Compound Summary for CID 4718086: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine. Computed Properties (XLogP3-AA, TPSA, HBD, HBA). National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem. Compound Summary for CID 13880848: N-(4-Methylbenzyl)propane-1,3-diamine. Computed Properties (XLogP3-AA, TPSA). National Center for Biotechnology Information. Accessed May 2026. View Source
• [3] PubChem. Compound Summary for CID 2110933: N'-benzyl-N,N-dimethylpropane-1,3-diamine. Computed Properties (XLogP3-AA, TPSA). National Center for Biotechnology Information. Accessed May 2026. View Source

Quantitative Differentiation Evidence: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine vs. Closest Analogs

XLogP3 Lipophilicity Comparison: 4-Methylbenzyl Target Compound vs. Unsubstituted Benzyl Analog vs. Primary Amine Analog

The 4-methyl substitution on the benzyl ring increases computed lipophilicity (XLogP3-AA) by approximately 0.4 log units relative to the unsubstituted benzyl analog, and by approximately 1.0 log unit relative to the primary amine analog. This differential is consistent with the known Hansch π-value contribution of a para-methyl group (~0.5 log units) [1][2][3].

XLogP3 Lipophilicity

Cross-study comparable

XLogP3 = 2.1

Δ +0.4 vs. unsubstituted benzyl analog (1.7); Δ +1.0 vs. primary amine analog (1.1)

Supports intermediate lipophilicity selection for permeability-sensitive assays.

Computed XLogP3; experimental logD may vary.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.1
Comparator Or Baseline	Comparator 1 (benzyl[3-(dimethylamino)propyl]amine, CAS 32857-22-0): XLogP3-AA = 1.7; Comparator 2 (N-(4-methylbenzyl)propane-1,3-diamine, CAS 106353-10-0): XLogP3-AA = 1.1
Quantified Difference	ΔXLogP3 = +0.4 (vs. unsubstituted benzyl analog); ΔXLogP3 = +1.0 (vs. primary amine analog)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2025.09.15

Why This Matters

A 0.4–1.0 log unit increase in XLogP3 directly impacts predicted membrane permeability, solubility, and logD-dependent assay behavior, making the target compound the preferred choice when intermediate lipophilicity is required.

• [1] PubChem. Compound Summary for CID 4718086: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine. XLogP3-AA = 2.1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem. Compound Summary for CID 2110933: N'-benzyl-N,N-dimethylpropane-1,3-diamine. XLogP3-AA = 1.7. National Center for Biotechnology Information. Accessed May 2026. View Source
• [3] PubChem. Compound Summary for CID 13880848: N-(4-Methylbenzyl)propane-1,3-diamine. XLogP3-AA = 1.1. National Center for Biotechnology Information. Accessed May 2026. View Source

Topological Polar Surface Area (TPSA): Dimethylamino Target Compound vs. Primary Amine Analog

The dimethylation of the terminal amine nitrogen in the target compound reduces the computed TPSA by approximately 22.8 Ų compared to the primary amine analog, while the H-bond donor count drops from 2 to 1. This shifts the compound from a polar, low-permeability profile into a range compatible with passive membrane diffusion, consistent with empirical rules for CNS penetration (TPSA < 40–60 Ų, HBD ≤ 1) [1][2].

TPSA & HBD

Cross-study comparable

TPSA 15.3 Ų; HBD 1

Δ −22.8 Ų and HBD −1 vs. primary amine analog (38.1 Ų; HBD 2)

Lower TPSA and single HBD align with CNS penetration property guidelines.

Computed values; no experimental permeability data.

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Donor Count
Target Compound Data	TPSA = 15.3 Ų; HBD = 1
Comparator Or Baseline	Comparator (N-(4-methylbenzyl)propane-1,3-diamine, CAS 106353-10-0): TPSA = 38.1 Ų; HBD = 2
Quantified Difference	ΔTPSA = −22.8 Ų; ΔHBD = −1
Conditions	Computed by Cactvs 3.4.8.24, PubChem release 2025.09.15

Why This Matters

The 22.8 Ų reduction in TPSA and the loss of one hydrogen bond donor are critical for projects requiring blood-brain barrier penetration or intracellular target access; the primary amine analog would be unfavored for such applications.

• [1] PubChem. Compound Summary for CID 4718086: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine. TPSA = 15.3 Ų; HBD = 1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem. Compound Summary for CID 13880848: N-(4-Methylbenzyl)propane-1,3-diamine. TPSA = 38.1 Ų; HBD = 2. National Center for Biotechnology Information. Accessed May 2026. View Source

LogD and Ionization-State Profile: 4-Methylbenzyl vs. 4-Isopropylbenzyl Analog

The 4-isopropyl analog ([3-(dimethylamino)propyl]({[4-(propan-2-yl)phenyl]methyl})amine) exhibits a JChem-calculated LogP of 2.86, approximately 0.76 log units higher than the target compound's XLogP3 of 2.1. Additionally, the LogD(pH 7.4) of the isopropyl analog (−0.37) is notably less negative than that of the unsubstituted benzyl analog dihydrochloride salt (−1.59), indicating that the 4-methylbenzyl target compound occupies an intermediate lipophilicity range that balances solubility and permeability more favorably for many screening applications [1][2][3].

LogD / LogP Context

Cross-study comparable

XLogP3 2.1 (target)

4-isopropyl analog LogP ~2.86, LogD(pH 7.4) −0.37; unsubstituted benzyl dihydrochloride LogD(pH 7.4) −1.59

Intermediate lipophilicity may balance solubility and passive permeability.

LogP/LogD from different algorithms; direct comparison requires uniform method.

Evidence Dimension	LogP and LogD(pH 7.4)
Target Compound Data	XLogP3 = 2.1 (PubChem); LogD data not directly computed in PubChem for free base
Comparator Or Baseline	Comparator 1 (4-isopropyl analog): LogP = 2.86, LogD(pH 7.4) = −0.37 (JChem, ChemBase); Comparator 2 (unsubstituted benzyl analog, dihydrochloride): LogP = 1.61, LogD(pH 7.4) = −1.59 (JChem, ChemBase)
Quantified Difference	ΔLogP ≈ −0.76 (target vs. 4-isopropyl analog); target is intermediate between unsubstituted benzyl and 4-isopropyl in lipophilicity
Conditions	JChem-calculated properties from ChemBase; PubChem XLogP3 computed values

Why This Matters

The 4-methyl substitution provides a calibrated lipophilicity increment compared to both the unsubstituted (lower LogP) and 4-isopropyl (higher LogP) analogs, enabling researchers to dial in physicochemical properties for specific assay or formulation requirements without over-shooting into undesirable LogP/LogD ranges.

• [1] PubChem. Compound Summary for CID 4718086: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine. XLogP3 = 2.1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] ChemBase. Molecule 14499: [3-(dimethylamino)propyl]({[4-(propan-2-yl)phenyl]methyl})amine. JChem-calculated LogP = 2.86; LogD(pH 7.4) = −0.37. Accessed May 2026. View Source
• [3] ChemBase. Molecule 234577: benzyl[3-(dimethylamino)propyl]amine dihydrochloride. JChem-calculated LogP = 1.61; LogD(pH 7.4) = −1.59. Accessed May 2026. View Source

Patent-Class Evidence: Substituted Benzyl Amine Pharmacophore with Explicit 4-Methylphenyl Coverage

The substituted benzyl amine patent class (US 7,479,493 B2) explicitly enumerates 4-methylphenyl among preferred Cyc substituents on the benzylamine scaffold, alongside a dimethylaminopropyl side chain as a preferred R2/R3 motif. This places the target compound squarely within the claimed pharmacophore space for dual histamine H3 receptor / SERT modulation. While specific Ki or IC50 values for the exact target compound are not publicly disclosed in the patent, the structural match to the claimed Markush formula provides class-level validation that the 4-methyl substitution pattern is considered therapeutically relevant by the inventors [1].

Patent Pharmacophore Match

Class-level inference

4-Methylphenyl & dimethylamino-propyl within Markush claims

Preferred substituents listed in US 7,479,493 B2

Structural alignment with patented H3/SERT pharmacophore supports SAR exploration.

No specific Ki/IC50 disclosed for exact compound; class-level patent coverage only.

Evidence Dimension	Patent structural coverage (Markush formula matching)
Target Compound Data	4-Methylphenyl substituent on benzyl amine scaffold, combined with dimethylaminopropyl side chain — both explicitly claimed in US 7,479,493 B2
Comparator Or Baseline	Other para-substituted benzyl analogs (4-Cl, 4-F, 4-CF3, etc.) are also enumerated; 4-unsubstituted benzyl analog is within scope but lacks the para-substituent explicitly preferred in certain embodiments.
Quantified Difference	Qualitative: 4-methylphenyl is explicitly listed among preferred Cyc substituents (col. 304); dimethylaminopropyl is listed among preferred R2/R3 groups (col. 235).
Conditions	Patent Claims and Detailed Description sections of US 7,479,493 B2

Why This Matters

For research groups pursuing H3/SERT dual pharmacology, procurement of the 4-methylbenzyl-substituted analog is directly supported by the patent SAR landscape, distinguishing it from random in-class diamines that lack explicit patent coverage.

• [1] Allison, B.; Curtis, M. P.; Grice, C. A.; Keith, J. M.; Letavic, M. A.; Miller, J. M. B.; Stocking, E. M. Substituted Benzyl Amine Compounds. U.S. Patent 7,479,493 B2, issued January 20, 2009. See col. 235 (dimethylaminopropyl) and col. 304 (4-methylphenyl). View Source

Rotatable Bond Count and Molecular Flexibility Comparison Across the Analog Series

The target compound possesses 6 rotatable bonds, identical to the unsubstituted benzyl analog but one fewer than the 4-isopropyl analog (7 rotatable bonds) and one more than the primary amine analog (5 rotatable bonds). Lower rotatable bond count is associated with reduced entropic penalty upon binding and improved oral bioavailability probability, as captured in the Veber rule (≤10 rotatable bonds preferred) [1][2].

Rotatable Bonds

Cross-study comparable

6 rotatable bonds

vs. 7 for 4-isopropyl analog; vs. 5 for primary amine analog

Complies with Veber rule (≤10 rot bonds); lower flexibility than bulkier analog.

Computed value; conformational behavior requires experimental validation.

Evidence Dimension	Rotatable bond count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	4-Isopropyl analog: 7 rotatable bonds; Primary amine analog: 5 rotatable bonds
Quantified Difference	Target has 1 fewer rotatable bond than 4-isopropyl analog; 1 more than primary amine analog
Conditions	Computed by Cactvs 3.4.8.24, PubChem release 2025.09.15

Why This Matters

A rotatable bond count of 6 is within the optimal range for oral bioavailability (Veber rule), positioning the target compound favorably compared to the bulkier 4-isopropyl analog which incurs additional conformational entropy costs.

• [1] PubChem. Compound Summary for CID 4718086: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine. Rotatable Bond Count = 6. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] ChemBase. Molecule 14499: [3-(dimethylamino)propyl]({[4-(propan-2-yl)phenyl]methyl})amine. Rotatable bonds = 7. Accessed May 2026. View Source

Predicted pKa and Basicity Comparison: Tertiary vs. Primary Amine Terminus

The primary amine analog N-(4-methylbenzyl)propane-1,3-diamine has a predicted pKa of 10.17 ± 0.10 (for the primary amine conjugate acid), whereas the target compound, bearing a tertiary dimethylamino terminus, is expected to have a conjugate acid pKa in the range of 9.0–9.5 based on established values for N,N-dimethylpropylamine-type tertiary amines [1]. This ~0.7–1.2 pKa unit shift affects the protonation state at physiological pH, which in turn alters solubility, logD, and electrostatic interactions with biological targets.

Predicted pKa

Class-level inference

pKa ~9.0–9.5 (tertiary amine)

Primary amine analog predicted pKa 10.17

Lower basicity may reduce lysosomal trapping and support passive permeation at pH 7.4.

Class-level estimate; experimental pKa determination recommended.

Evidence Dimension	pKa of terminal amine conjugate acid
Target Compound Data	Estimated pKa ~9.0–9.5 (tertiary dimethylamino group; class-level estimate based on N,N-dimethylpropylamine, pKa ~9.3–9.5)
Comparator Or Baseline	Primary amine analog (CAS 106353-10-0): predicted pKa = 10.17 ± 0.10 (ChemicalBook)
Quantified Difference	ΔpKa ≈ −0.7 to −1.2 (target tertiary amine vs. primary amine analog)
Conditions	pKa of primary amine analog predicted (ChemicalBook); target compound pKa estimated from class reference data for N,N-dimethylalkylamines

Why This Matters

The lower basicity of the tertiary amine in the target compound results in a smaller fraction protonated at pH 7.4, which can be advantageous for passive membrane permeation and reduced lysosomal trapping compared to the more basic primary amine analog.

• [1] Engineering ToolBox. Amines, Diamines and Cyclic Organic Nitrogen Compounds – pKa Values. Reference pKa data for N,N-dimethylpropylamine-type tertiary amines (~9.0–9.5). Accessed May 2026. View Source

Recommended Procurement Scenarios for [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine

CNS Drug Discovery Programs Requiring Intermediate Lipophilicity and Low TPSA

With an XLogP3 of 2.1 and TPSA of only 15.3 Ų, this compound occupies a favorable physicochemical space for CNS penetration. Its TPSA is well below the 40–60 Ų threshold commonly associated with blood-brain barrier permeability, and its single hydrogen bond donor further supports passive diffusion. Research teams exploring H3 receptor or SERT pharmacology, for which substituted benzyl amines have established patent precedent, should consider this compound over the primary amine analog (TPSA 38.1 Ų, HBD = 2) when CNS target engagement is a project requirement [1][2].

Synthetic Chemistry: Building Block for Amide Coupling and Reductive Amination Libraries

The secondary benzylamine nitrogen provides a reactive handle for amide bond formation, urea synthesis, or reductive amination, while the tertiary dimethylamino terminus remains inert under these conditions. This chemoselectivity profile makes the compound a versatile intermediate for constructing diverse screening libraries. The 4-methyl substituent on the benzyl ring offers a calibrated increment in lipophilicity (+0.4 XLogP3 vs. unsubstituted benzyl analog) without the excessive bulk and additional rotatable bond of the 4-isopropyl analog, providing a balanced scaffold for parallel synthesis campaigns [1][3].

LogD-Dependent Assay Development and Formulation Optimization

The compound's intermediate lipophilicity (XLogP3 = 2.1, positioned between the unsubstituted benzyl analog at 1.7 and the 4-isopropyl analog at LogP 2.86) allows it to serve as a reference point for tuning logD-dependent properties in assay buffers or formulation vehicles. The tertiary amine's predicted pKa range of 9.0–9.5 means a smaller fraction is protonated at physiological pH compared to primary amine analogs (pKa ~10.2), which can reduce pH-dependent solubility variability and minimize non-specific electrostatic interactions in cell-based assays [2][4].

Patent-Landscape-Guided Hit Expansion Around Substituted Benzyl Amines

For medicinal chemistry teams pursuing histamine H3 receptor and/or SERT targets, this compound provides a direct entry point into the structural space claimed in US 7,479,493 B2, where 4-methylphenyl is explicitly enumerated among preferred substituents and the dimethylaminopropyl side chain is listed as a preferred R2/R3 motif. Procurement of this specific analog enables SAR exploration that is demonstrably aligned with the patented pharmacophore, reducing the risk of investing in compounds that fall outside the established intellectual property landscape for this target class [5].

Application

Selection Property

Validation Focus

CNS target engagement studies

Low TPSA (predicted) and single HBD

Permeability assay validation, brain penetration assessment

Synthetic library building block

Secondary amine handle; inert tertiary amine

Amide coupling or reductive amination compatibility

LogD/partitioning assay reference

Intermediate calculated lipophilicity (XLogP3 ~2.1)

pH-dependent logD measurement, solubility profiling

H3 receptor / SERT SAR expansion

Patent-grounded 4-methylbenzyl motif

Target engagement assays, IP landscape alignment

• [1] PubChem. Compound Summary for CID 4718086: [3-(Dimethylamino)propyl][(4-methylphenyl)methyl]amine. XLogP3 = 2.1; TPSA = 15.3 Ų; HBD = 1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem. Compound Summary for CID 13880848: N-(4-Methylbenzyl)propane-1,3-diamine. XLogP3 = 1.1; TPSA = 38.1 Ų; pKa (predicted) = 10.17. National Center for Biotechnology Information. Accessed May 2026. View Source
• [3] PubChem. Compound Summary for CID 2110933: N'-benzyl-N,N-dimethylpropane-1,3-diamine. XLogP3 = 1.7. National Center for Biotechnology Information. Accessed May 2026. View Source
• [4] ChemBase. Molecule 14499: [3-(dimethylamino)propyl]({[4-(propan-2-yl)phenyl]methyl})amine. LogP = 2.86; LogD(pH 7.4) = −0.37. Accessed May 2026. View Source
• [5] Allison, B.; Curtis, M. P.; Grice, C. A.; Keith, J. M.; Letavic, M. A.; Miller, J. M. B.; Stocking, E. M. Substituted Benzyl Amine Compounds. U.S. Patent 7,479,493 B2, January 20, 2009. View Source